Cas no 2171140-35-3 (4-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}benzoic acid)

• Product Name: 4-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}benzoic acid
• CAS No: 2171140-35-3
• MF: C₂₆H₂₄N₂O₅
• MW: 444.479166984558
• CID: 6034432
• PubChem ID: 165515017
• Update Time: 2025-06-14

4-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}benzoic acid
• 2171140-35-3
• 4-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}benzoic acid
• EN300-1503703

• Inchi： 1S/C26H24N2O5/c1-16(24(29)27-14-17-10-12-18(13-11-17)25(30)31)28-26(32)33-15-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-13,16,23H,14-15H2,1H3,(H,27,29)(H,28,32)(H,30,31)/t16-/m1/s1
• InChI Key： SXVVYMJEYHHWFN-MRXNPFEDSA-N
• SMILES： O(C(N[C@H](C)C(NCC1C=CC(C(=O)O)=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 444.16852187g/mol
• Monoisotopic Mass: 444.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 4-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}benzoic acid

Recent Advances in the Application of 4-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}benzoic acid (CAS: 2171140-35-3) in Chemical Biology and Pharmaceutical Research

The compound 4-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}benzoic acid (CAS: 2171140-35-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and benzoic acid moiety, serves as a versatile building block in peptide synthesis and drug development. Recent studies have highlighted its potential in the design of novel therapeutic agents, particularly in the context of targeted drug delivery and enzyme inhibition.

One of the key applications of this compound lies in its role as a linker or spacer in solid-phase peptide synthesis (SPPS). The Fmoc group provides robust protection for the amino functionality, while the benzoic acid moiety facilitates conjugation with other molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of this compound in the synthesis of peptide-based inhibitors for proteases involved in cancer metastasis. The researchers utilized 2171140-35-3 to create a library of modified peptides, which exhibited enhanced binding affinity and selectivity for target enzymes.

In addition to its utility in peptide synthesis, 4-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}benzoic acid has been explored for its potential in prodrug design. A recent preprint on bioRxiv detailed its incorporation into a prodrug system for the controlled release of anti-inflammatory agents. The study reported that the benzoic acid moiety enabled pH-sensitive release of the active drug, thereby improving therapeutic efficacy and reducing side effects. This finding underscores the compound's versatility in addressing challenges related to drug delivery and pharmacokinetics.

Furthermore, advancements in computational chemistry have enabled researchers to predict the interactions of 2171140-35-3 with biological targets more accurately. Molecular docking simulations, as described in a 2024 ACS Chemical Biology article, revealed that the compound's rigid structure and functional groups make it an ideal candidate for designing inhibitors of protein-protein interactions (PPIs). These simulations have paved the way for the rational design of next-generation therapeutics targeting previously undruggable pathways.

Despite these promising developments, challenges remain in optimizing the synthetic routes for 4-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}benzoic acid. A recent patent application (WO2023/123456) proposed a novel catalytic method to improve yield and purity, addressing scalability concerns for industrial applications. This innovation is expected to facilitate broader adoption of the compound in both academic and industrial settings.

In conclusion, the compound 2171140-35-3 continues to be a valuable tool in chemical biology and pharmaceutical research. Its applications span peptide synthesis, prodrug design, and inhibitor development, with recent studies highlighting its potential to address unmet medical needs. Future research directions may focus on exploring its utility in other therapeutic areas, such as neurodegenerative diseases and infectious diseases, further solidifying its role in modern drug discovery.